2-Ethyl-5,6-dimethyl-2,3-dihydro-1,4-dithiine
Cat. No. B8596814
M. Wt: 174.3 g/mol
InChI Key: LZJAHSXUAKZOOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04026906
Procedure details
The procedure of Example 1 (a) is repeated, using 1,2-butanedithiol and 3-chloro-2-butanone to give 2-ethyl-2,3-dihydro-5,6-dimethyl-1,4-dithiin as a colorless oil, bp 68°-81°/0.7, yield 35%, NMR 1.01 (3t), 1.4-2.9 (2m), 1.87 (6s), 2.6- 3.4 (3m). IR, 2910 (sh); 1610 (sh); 1410, 1220 (sh); 1155 (sh); 1070, 735, 700.
[Compound]
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
35%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([SH:6])[CH:2]([SH:5])[CH2:3][CH3:4].Cl[CH:8]([CH3:12])[C:9](=O)[CH3:10]>>[CH2:3]([CH:2]1[CH2:1][S:6][C:9]([CH3:10])=[C:8]([CH3:12])[S:5]1)[CH3:4]
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Inputs
Step One
[Compound]
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Name
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( a )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(CC)S)S
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C(C)=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)C1SC(=C(SC1)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 35% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
